Cas no 59290-81-2 (2-methyl-5-nitro-pyridine-3-carboxylic acid)

• Product Name: 2-methyl-5-nitro-pyridine-3-carboxylic acid
• CAS No: 59290-81-2
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD07339171
• CID: 375899
• PubChem ID: 287240
• Update Time: 2025-05-21

2-methyl-5-nitro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-3-pyridinecarboxylic acid
• 2-Methyl-5-nitronicotinic acid
• 2-methyl-5-nitropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2-methyl-5-nitro-
• 2-methyl-5-nitro-pyridine-3-carboxylic acid
• NSC146800
• 2-METHYL-5-NITRONICOTINICACID
• 2-methyl-5-nitro-nicotinic acid
• QGKUVJPQLXSHQZ-UHFFFAOYSA-N
• RP24303
• PB22009
• AN-3
• MFCD07339171
• AMY10164
• DTXSID60301868
• 2-Methyl-5-nitro-3-pyridinecarboxylicacid
• A869230
• FT-0678422
• NSC-146800
• Z99599666
• SY106963
• BS-13760
• 59290-81-2
• J-510004
• AKOS025395571
• SCHEMBL1922271
• 3-Pyridinecarboxylic acid, 2-methyl-5-nitro-
• AKOS001106835
• F2124-0617
• CS-W000762
• EN300-14218
• DB-072618

• MDL： MFCD07339171
• Inchi： 1S/C7H6N2O4/c1-4-6(7(10)11)2-5(3-8-4)9(12)13/h2-3H,1H3,(H,10,11)
• InChI Key： QGKUVJPQLXSHQZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CN=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96
• XLogP3: 0.6

Experimental Properties

• Density: 1.477
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 370.1 °C at 760 mmHg
• Refractive Index: 1.608
• PSA: 96.01000
• LogP: 1.51960

2-methyl-5-nitro-pyridine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methyl-5-nitro-pyridine-3-carboxylic acid

Introduction to 2-methyl-5-nitro-pyridine-3-carboxylic acid (CAS No. 59290-81-2)

2-methyl-5-nitro-pyridine-3-carboxylic acid, identified by its CAS number 59290-81-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of both a methyl group at the 2-position and a nitro group at the 5-position, along with a carboxylic acid functional group at the 3-position, imparts unique chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents.

The structural features of 2-methyl-5-nitro-pyridine-3-carboxylic acid contribute to its versatility in medicinal chemistry. The nitro group, in particular, is known for its ability to undergo reduction to an amine, which can be further functionalized to produce biologically active molecules. Additionally, the carboxylic acid moiety allows for amide bond formation, enabling the synthesis of peptide mimetics and other complex derivatives. These properties have made this compound a cornerstone in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, 2-methyl-5-nitro-pyridine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery. One of the most notable areas of research has been its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. Inhibiting these kinases can lead to the disruption of tumor growth and progression. Several studies have demonstrated that derivatives of 2-methyl-5-nitro-pyridine-3-carboxylic acid exhibit potent inhibitory activity against various kinases, making them promising candidates for further development into anticancer agents.

Another area where 2-methyl-5-nitro-pyridine-3-carboxylic acid has shown promise is in the treatment of infectious diseases. The nitro group in its structure can be exploited to develop compounds with antimicrobial properties. Research has indicated that certain derivatives of this compound exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. This has opened up new avenues for the development of novel antibiotics and antifungal agents, particularly in response to the growing threat of antibiotic-resistant pathogens.

The carboxylic acid functionality in 2-methyl-5-nitro-pyridine-3-carboxylic acid also makes it a valuable building block for the synthesis of neuroactive compounds. The pyridine ring is a common motif in many central nervous system (CNS) drugs, and modifications at different positions on this ring can lead to changes in pharmacological activity. Recent studies have explored derivatives of this compound as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to fine-tune the structure while retaining biological activity has made 2-methyl-5-nitro-pyridine-3-carboxylic acid a preferred starting point for such investigations.

In addition to its pharmaceutical applications, 2-methyl-5-nitro-pyridine-3-carboxylic acid has found utility in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The nitro group can be used to tune the energy levels of the compound, making it suitable for optoelectronic applications. Furthermore, its ability to participate in various chemical reactions makes it a valuable intermediate in the synthesis of dyes, polymers, and other specialty chemicals.

The synthesis of 2-methyl-5-nitro-pyridine-3-carboxylic acid typically involves multi-step organic reactions starting from readily available pyridine derivatives. One common synthetic route involves the nitration of 2-methylpyridine followed by carboxylation at the 3-position. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic routes, reducing waste and minimizing hazardous byproducts.

The biological activity of 2-methyl-5-nitro-pyridine-3-carboxylic acid is influenced by various factors, including its solubility, stability, and interactions with biological targets. Researchers have employed computational methods such as molecular docking and pharmacophore modeling to predict how different derivatives might interact with proteins and enzymes. These computational tools have accelerated the drug discovery process by allowing scientists to screen large libraries of compounds virtual before conducting expensive wet lab experiments.

In conclusion, 2-methyl-5-nitro-pyridine-3-carboxylic acid (CAS No. 59290-81-2) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable its use as an intermediate in synthesizing drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry and medicine.